Cas no 119039-60-0 (5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI)

5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI structure
119039-60-0 structure
Product Name:5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI
CAS No:119039-60-0
MF:C19H31NaO5S
MW:394.501216173172
CID:133016
PubChem ID:74765133
Update Time:2025-04-19

5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI Chemical and Physical Properties

Names and Identifiers

    • 5A-ANDROSTANE-3A,17B-DIOL 17-SULFATETRIE THYLAMMONI
    • 5A-androstane-3A,17B-diol 17-sulfate*triethylammo
    • 119039-60-0
    • 5alpha-Androstan-3alpha,17beta-diol 3-sulphate sodium salt
    • Inchi: 1S/C19H32O5S.Na/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18;/h12-17,20H,3-11H2,1-2H3,(H,21,22,23);/q;+1/p-1/t12-,13+,14-,15-,16-,17-,18-,19-;/m0./s1
    • InChI Key: ZVONNPKDWVXICQ-DHOMYXRUSA-M
    • SMILES: S(=O)(=O)([O-])O[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@@H]3CC[C@H]12)O.[Na+]

Computed Properties

  • Exact Mass: 292.24036
  • Monoisotopic Mass: 394.17898954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 634
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • PSA: 40.46
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